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Compound of Interest

Compound Name: Sideritoflavone

Cat. No.: B190382 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of sideritoflavone in a laboratory setting. Adherence to these procedures is

critical for ensuring personnel safety and regulatory compliance.

Sideritoflavone, a naturally occurring flavonoid, is utilized in various research applications.

While a comprehensive Safety Data Sheet (SDS) with specific disposal protocols for

sideritoflavone is not readily available, general principles of laboratory chemical waste

management, coupled with the known properties of the compound, can guide its safe disposal.

This document outlines the recommended procedures, presents relevant chemical data, and

provides a clear workflow for the disposal process.

Chemical and Physical Properties of Sideritoflavone
A summary of the key quantitative data for sideritoflavone is presented below. This

information is crucial for understanding its behavior and for making informed decisions on

handling and disposal.
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Property Value Source

Molecular Formula C₁₈H₁₆O₈ PubChem

Molecular Weight 360.31 g/mol PubChem

Melting Point 197 - 198 °C PubChem

Appearance Solid PubChem

Solubility in Water
328.5 mg/L @ 25 °C

(estimated)
The Good Scents Company[1]

Experimental Protocols: Disposal Procedures
Given the absence of specific regulatory disposal guidelines for sideritoflavone, two primary

procedural pathways are recommended, contingent on local regulations and institutional

policies. The primary consideration is whether to manage it as a non-hazardous solid chemical

waste or to engage a professional chemical waste disposal service.

Procedure 1: Disposal as Non-Hazardous Solid Waste

This procedure is suitable for small quantities of sideritoflavone and is based on general

guidelines for the disposal of non-hazardous solid laboratory chemicals.[2][3]

Materials:

Appropriate Personal Protective Equipment (PPE): lab coat, safety glasses, and nitrile

gloves.

Sealable, puncture-resistant container (e.g., a screw-cap plastic bottle or a sturdy cardboard

box with a liner).

Waste container label.

Steps:

Personnel Protection: Before handling sideritoflavone, ensure you are wearing the

appropriate PPE, including a lab coat, safety glasses, and nitrile gloves.
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Container Preparation: Select a sealable and puncture-resistant container for the waste. The

container should be clean and dry.

Waste Transfer: Carefully transfer the solid sideritoflavone waste into the designated

container. Minimize the creation of dust.

Secure Sealing: Securely seal the container to prevent any leakage or spillage.

Labeling: Clearly label the container as "Non-Hazardous Chemical Waste" and list the

contents ("Sideritoflavone"). Include the date of disposal and the name of the generating

laboratory.

Final Disposal: This container should not be placed in regular laboratory trash bins that are

handled by custodial staff.[2] Laboratory personnel should transport the sealed and labeled

container directly to the facility's designated dumpster or solid waste collection area.[2]

Documentation: Record the disposal in the laboratory's chemical waste log.

Procedure 2: Professional Chemical Waste Disposal

This is the most conservative and recommended approach, particularly for larger quantities or

when the regulatory status is unclear.

Materials:

Appropriate PPE: lab coat, safety glasses, and nitrile gloves.

A designated and compatible chemical waste container provided by your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

company.

Chemical waste label.

Steps:

Personnel Protection: Wear appropriate PPE (lab coat, safety glasses, nitrile gloves) before

handling the chemical.
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Waste Collection: Place the sideritoflavone waste into the designated chemical waste

container.

Container Sealing: Securely close the waste container. Do not overfill.

Labeling: Affix a completed chemical waste label to the container. The label should include

the chemical name ("Sideritoflavone"), quantity, and any known hazards.

Storage: Store the sealed and labeled container in a designated satellite accumulation area

within the laboratory.[4] This area should be away from general traffic and incompatible

materials.

Arrange for Pickup: Contact your institution's EHS office or the contracted chemical waste

disposal service to schedule a pickup.[4][5]

Documentation: Maintain a record of the waste generated and its disposal in your

laboratory's chemical inventory and waste logs.

Logical Workflow for Sideritoflavone Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of sideritoflavone.
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labeled container
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Disposal Complete
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of sideritoflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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